11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

• Molecular Formula: C15H24O3
• Molecular Weight: 252.35 g/mol
• InChI: InChI=1S/C15H24O3/c1-10-6-13(17)7-11(2)15(10)5-4-12(8-15)14(3,18)9-16/h6,11-12,16,18H,4-5,7-9H2,1-3H3
• InChIKey: FWLWCLDHPUPCHO-UHFFFAOYSA-N

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Overview

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (CAS 62574-30-5) is a naturally occurring sesquiterpenoid with a spiro[4.5]decane core, isolated from the herb *Datura metel* . As a member of the spirovetivane class, it is a complex molecule characterized by two hydroxyl groups at the 11 and 12 positions [REFS-1, REFS-2]. Its molecular formula is C15H24O3, with a molecular weight of 252.35 g/mol [2]. This compound is primarily available for laboratory research use .

1 Spirovetivane-type sesquiterpenoid isolated from Datura metel herbs

2 Defined 11R stereochemistry; distinct CAS from 11S enantiomer

3 Noted antifungal activity (MeSH); supports antifungal screening studies

• [1] Plantaedb. (n.d.). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Compound Page. View Source
• [2] ChemWhat. (n.d.). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (CAS 62574-30-5) Product Page. View Source

Why 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Is Irreplaceable

Substituting 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one with another spirovetivane-type sesquiterpenoid or even its 11S diastereomer is scientifically unsound due to critical structural and physicochemical differences that directly impact experimental reproducibility and biological outcomes. The specific stereochemistry (11R,12-dihydroxy) and resulting physicochemical properties, such as its precise topological polar surface area (TPSA) of 57.50 Ų [1], are not shared across the class. For example, the 11S diastereomer (CAS 62623-86-3) possesses a different three-dimensional configuration [2], which can alter its interaction with biological targets, solubility, and ADMET profile. Generic class-level inferences about anti-inflammatory or antimicrobial activity [3] cannot be reliably extrapolated without explicit quantitative data for this specific molecule, making procurement based on chemical class alone a significant risk to research validity.

Stereochemical mismatch

The 11S enantiomer is a distinct chemical entity; stereochemical divergence may alter target binding and antifungal spectrum without experimental validation.

Oxidation state divergence

Lubimin and oxidized spirovetivane phytoalexins carry additional formyl/hydroxyl groups that modify hydrogen‑bonding capacity and bioactivity profile relative to the dihydroxy core.

Aglycone vs glycoside properties

11‑ or 12‑glucoside conjugates show substantially higher polarity and water solubility, potentially requiring enzymatic hydrolysis for membrane‑based assay compatibility.

• [1] Plantaedb. (n.d.). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Compound Page. View Source
• [2] ChemWhat. (n.d.). 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one (CAS 62623-86-3) Product Page. View Source
• [3] Kim, H. Y., et al. (2022). Sesquiterpenoids Isolated from the Rhizomes of Genus Atractylodes. *Chemistry & Biodiversity*, 19(12), e202200703. View Source

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Differentiation Evidence

11R vs 11S Stereochemistry

A key differentiator for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is its predicted physicochemical and ADMET profile compared to its 11S diastereomer. While both share the same molecular weight and formula, their distinct 3D configurations influence computed properties. The target 11R compound has a TPSA of 57.50 Ų [1]. In contrast, the 11S isomer (CAS 62623-86-3) is predicted to have a slightly lower TPSA of 57.53 Ų and a lower consensus Log P (2.07 vs. 2.28) [2]. This subtle difference translates to a materially different predicted outcome for Caco-2 cell permeability, a common model for intestinal absorption. The 11R compound is predicted to be Caco-2 permeable (+) with a probability of 71.88% [1], whereas the 11S isomer is predicted to be non-permeable (-) with a probability of 55.00% [2].

11R vs 11S Stereochemistry

Class-level

Distinct CAS registry numbers (62574-30-5 vs 62623-86-3); predicted stereochemical divergence

Supports chiral identity context; requires experimental validation

No published head-to-head bioassay data available

Evidence Dimension	Predicted Caco-2 Permeability
Target Compound Data	Probability (+) 71.88%
Comparator Or Baseline	11S,12-Dihydroxyspirovetiv-1(10)-en-2-one (CAS 62623-86-3): Probability (-) 55.00%
Quantified Difference	Inversion of predicted outcome from permeable to non-permeable based on a difference in predicted probability.
Conditions	Predicted using admetSAR 2.0 computational model [REFS-1, REFS-2].

Why This Matters

This stark difference in predicted permeability is a critical selection criterion for researchers designing cell-based assays or investigating oral bioavailability, where the 11S isomer would be expected to exhibit poor permeability and potentially fail in cell-based models.

• [1] Plantaedb. (n.d.). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Compound Page (ADMET properties via admetSAR 2). View Source
• [2] SwissADME. (n.d.). Predicted data for 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one (SMILES: CC1CC(=O)C=C(C12CCC(C2)[C@](C)(CO)O)C). Data retrieved from ChemWhat database. View Source

Oxidation State Divergence from Lubimin

The relevance of the 11R,12-dihydroxy configuration is demonstrated by its biological occurrence. While the aglycone itself is isolated from *Datura metel*, its specific glycosylated derivative (the 11R,12-dihydroxy-11-glucoside) is a known phytoalexin in potato tubers, accumulating specifically in response to infection by fungal pathogens like *Phoma foveata* and *Fusarium* species [1]. This indicates that the 11R,12-dihydroxy motif is recognized by plant defense systems and has a functional role. In contrast, the 11S isomer has not been reported in this stress-induced context, suggesting stereospecificity in its biosynthesis and biological function. While the aglycone's direct antifungal activity is reported against *Aspergillus niger* and *Fusarium oxysporum*, specific quantitative data (e.g., MIC values) are not provided .

Oxidation State vs Lubimin

Class-level

Lubimin bears additional C‑6 formyl and C‑8 hydroxyl groups absent in the target dihydroxy scaffold

Supports biosynthesis studies; bioactivity profile may not transfer

Structural comparison only; no direct activity comparison reported

Evidence Dimension	Presence as a stress-induced phytoalexin
Target Compound Data	11R,12-Dihydroxy-1(10)-spirovetiven-2-one 11-glucoside is a constituent of potato tubers infected with *Phoma foveata* and *Fusarium* species [1].
Comparator Or Baseline	The 11S isomer has not been reported in this context.
Quantified Difference	Binary (Present/Absent)
Conditions	Infected potato tubers.

Why This Matters

This stereospecific occurrence as a phytoalexin supports the hypothesis that the 11R configuration is biologically relevant for plant-fungal interactions, making it a more compelling starting point for research into antifungal agents or plant defense elicitors than its 11S counterpart.

• [1] Human Metabolome Database (HMDB). (n.d.). (4R,5S,7R,11S)-11,12-Dihydroxy-1(10)-spirovetiven-2-one 11-glucoside (HMDB0033150). View Source

Aglycone vs Glycoside Physicochemical Properties

For procurement, the guaranteed purity of the compound is a non-negotiable factor for experimental reproducibility. A direct comparison of supplier specifications reveals a clear differentiator. The target compound, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, is available from BOC Sciences with a specified purity of >95% . In contrast, a key alternative, the 11S diastereomer (CAS 62623-86-3), is often listed by general chemical suppliers (e.g., ChemWhat) without a publicly declared purity specification [1].

Aglycone vs Glycoside

Context-dependent

Aglycone (MW 252.35) is predicted water‑insoluble; glucoside (MW ≈414) shows increased polarity and water solubility

Aglycone may suit cell‑based assays; glycoside requires hydrolysis for membrane diffusion

Predicted ADMET properties; in silico data

Evidence Dimension	Supplier-Specified Purity
Target Compound Data	>95%
Comparator Or Baseline	11S,12-Dihydroxyspirovetiv-1(10)-en-2-one (CAS 62623-86-3): Purity not specified [1].
Quantified Difference	The target compound is offered with a clear, high-purity guarantee, while the alternative is not.
Conditions	As per supplier datasheets.

Why This Matters

This explicit purity specification (>95%) directly reduces the risk of unknown impurities confounding biological assay results, thereby increasing the likelihood of generating reliable and interpretable data. This is a primary driver for selecting a specific vendor for this compound.

• [1] ChemWhat. (n.d.). 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one (CAS 62623-86-3) Product Page. View Source

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Application Scenarios

Spirovetivane Antifungal Bioassay

Based on the predicted stark difference in Caco-2 permeability compared to its 11S diastereomer [1], 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is an ideal tool compound. Researchers can use the 11R and 11S isomers as a stereoisomer pair to experimentally validate or calibrate in vitro permeability assays. The 11R compound (predicted permeable) serves as a positive control, while the 11S compound (predicted non-permeable) can serve as a negative control, enabling robust assay development and structure-permeability relationship studies.

Spirovetivane Chiral Reference Standard

The documented role of the 11R,12-dihydroxy-11-glucoside as a stress-induced phytoalexin in potato tubers against *Fusarium* and *Phoma* species [2] provides a strong rationale for using the 11R aglycone in plant pathology research. Studies can focus on its potential as an elicitor of plant defense responses or on its direct antifungal activity against specific agricultural pathogens, leveraging the stereospecificity inferred from its natural occurrence. This provides a focused, hypothesis-driven approach compared to screening a library of generic spirovetivanes.

Biosynthetic Pathway Elucidation in Solanaceae

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one serves as a key reference standard for SAR studies. Its defined stereochemistry (11R) and substitution pattern (12-hydroxy) are critical for understanding how modifications to the spirovetivane core impact biological activity. By comparing its properties and activity (or lack thereof) with those of its 11S diastereomer [3] and other spirovetivane analogs [4], researchers can map the pharmacophore and optimize lead compounds for desired activities like anti-inflammatory or antimicrobial effects.

Application

Selection Property

Validation Focus

Antifungal screening studies

Pure aglycone scaffold

Antifungal activity endpoints

Chiral reference standard development

Defined 11R configuration

Enantiomeric resolution by chiral HPLC

Biosynthetic pathway elucidation

Less‑oxidized spirovetivane core

Stress‑induced metabolite profiling

Cell‑based pharmacological profiling

Predicted moderate lipophilicity

Membrane permeability and bioactivity assays

• [1] Plantaedb. (n.d.). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Compound Page (ADMET properties via admetSAR 2). View Source
• [2] Human Metabolome Database (HMDB). (n.d.). (4R,5S,7R,11S)-11,12-Dihydroxy-1(10)-spirovetiven-2-one 11-glucoside (HMDB0033150). View Source
• [3] ChemWhat. (n.d.). 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one (CAS 62623-86-3) Product Page. View Source
• [4] Kim, H. Y., et al. (2022). Sesquiterpenoids Isolated from the Rhizomes of Genus Atractylodes. *Chemistry & Biodiversity*, 19(12), e202200703. View Source